Cas no 218605-31-3 (Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside)

Kaempferol 3-O-(3,6-di-O-E-p-coumaroyl)-β-D-glucopyranoside is a flavonoid glycoside derivative characterized by the presence of kaempferol as the aglycone moiety, esterified with two E-p-coumaroyl groups at the 3 and 6 positions of the β-D-glucopyranoside sugar. This structural modification enhances its lipophilicity and potential bioactivity compared to simpler kaempferol glycosides. The compound is of interest in phytochemical research due to its potential antioxidant, anti-inflammatory, and enzyme-modulating properties. Its unique acylated structure may influence bioavailability and cellular uptake. The presence of the E-p-coumaroyl groups suggests possible UV-absorbing characteristics, making it relevant for studies in plant stress responses or natural product chemistry. Analytical characterization typically employs HPLC-MS and NMR techniques.
Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside structure
218605-31-3 structure
Product Name:Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside
CAS No:218605-31-3
MF:C39H32O15
MW:0
CID:4742463
PubChem ID:10032927
Update Time:2025-06-08

Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Kaempferol 3-O-(3',6'-di-O-E-p-coumaroyl)-??-D-glucopyranoside
    • 218605-31-3
    • kaempferol 3-O-(3',6'-O-di-p-coumaroyl)-glucoside
    • AKOS040762743
    • CHEMBL446770
    • Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside
    • Inchi: InChI=1S/C39H32O15/c40-23-9-1-20(2-10-23)5-15-30(45)50-19-29-33(47)37(53-31(46)16-6-21-3-11-24(41)12-4-21)35(49)39(52-29)54-38-34(48)32-27(44)17-26(43)18-28(32)51-36(38)22-7-13-25(42)14-8-22/h1-18,29,33,35,37,39-44,47,49H,19H2/b15-5+,16-6+/t29-,33-,35-,37+,39+/m1/s1
    • InChI Key: NFSCOXCDAAETPI-WSLAOOLZSA-N
    • SMILES: C1=CC(=CC=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)O)OC(=O)C=CC6=CC=C(C=C6)O)O)O

Computed Properties

  • Exact Mass: 740.17412031g/mol
  • Monoisotopic Mass: 740.17412031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 12
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 239Ų

Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5544-5mg
Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside
218605-31-3
5mg
¥ 3710 2024-07-24
TargetMol Chemicals
TN5544-1 ml * 10 mm
Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside
218605-31-3
1 ml * 10 mm
¥ 5650 2024-07-24

Additional information on Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside

Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside (CAS No. 218605-31-3): A Comprehensive Overview

Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside (CAS No. 218605-31-3) is a complex flavonoid glycoside that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, commonly found in various plants, is a derivative of kaempferol, a well-known flavonoid with a wide range of health benefits.

The chemical structure of Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside is characterized by the presence of a kaempferol core linked to a glucose moiety via an O-glycosidic bond. The glucose unit is further modified by two E-p-coumaroyl groups at the 3" and 6" positions, which contribute to the unique properties and biological activities of this compound. This intricate structure not only enhances the solubility and bioavailability of the molecule but also imparts specific pharmacological effects.

Recent studies have highlighted the potential of Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside in various therapeutic areas. One of the most notable areas of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, thereby reducing inflammation and associated symptoms. These findings suggest that Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside could be a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Another significant area of research is the antioxidant activity of Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside. Flavonoids are known for their potent antioxidant properties, and this particular glycoside has been shown to scavenge free radicals and protect cells from oxidative damage. This property is particularly important in preventing chronic diseases such as cardiovascular disease, cancer, and neurodegenerative disorders. Studies have also indicated that the compound can enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase, further contributing to its protective effects.

In addition to its anti-inflammatory and antioxidant properties, Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside has shown potential in cancer prevention and treatment. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation. These findings suggest that Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside could be a valuable adjunct in cancer therapy.

The cardiovascular benefits of Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside have also been extensively studied. Animal models have shown that this compound can improve endothelial function, reduce blood pressure, and lower cholesterol levels. These effects are attributed to its ability to inhibit oxidative stress and inflammation in vascular tissues, which are key factors in the development of cardiovascular diseases. Clinical trials are currently underway to further investigate the potential of this compound in human subjects.

Beyond its direct biological activities, Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside has also been explored for its potential as a functional food ingredient. Its natural origin and safety profile make it an attractive candidate for use in dietary supplements and functional foods aimed at promoting overall health and well-being. Studies have shown that consumption of foods rich in this compound can lead to improved biomarkers of health, including reduced oxidative stress markers and enhanced immune function.

The extraction and purification methods for Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside have been optimized to ensure high yields and purity levels. Techniques such as liquid chromatography (LC) and mass spectrometry (MS) are commonly used for the identification and quantification of this compound in plant extracts. These methods are crucial for ensuring the quality and consistency of products containing Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside.

In conclusion, Kaempferol 3-O-(3",6"-di-O-E-p-coumaroyl)-β-D-glucopyranoside (CAS No. 218605-31-3) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, anticancer, and cardiovascular benefits make it a valuable target for further research and development in both pharmaceutical and functional food industries. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in promoting human health.

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